Cas no 27408-35-1 (2-Ethylbenzofuran-6-amine)

• Product Name: 2-Ethylbenzofuran-6-amine
• CAS No: 27408-35-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD18822276
• CID: 251147
• PubChem ID: 45122625
• Update Time: 2025-05-27

2-Ethylbenzofuran-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-Benzofuranamine,2-ethyl-
• 2-Ethylbenzofuran-6-amine
• 2-Ethyl-1-benzofuran-6-amine
• 2-Ethyl-1-benzo[b]furan-6-amine
• AK445388
• 27408-35-1
• AKOS027404048
• DS-18812
• C74422
• A918392
• CBA40835
• MFCD18822276
• 6-Benzofuranamine, 2-ethyl-
• CS-0162739
• DB-164384

• MDL： MFCD18822276
• Inchi： 1S/C10H11NO/c1-2-9-5-7-3-4-8(11)6-10(7)12-9/h3-6H,2,11H2,1H3
• InChI Key： ZXJZJNXDFVCIRN-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C=C1CC)N

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 288.6±20.0°C at 760 mmHg
• PSA: 39.16

2-Ethylbenzofuran-6-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 2-Ethylbenzofuran-6-amine

2-Ethylbenzofuran-6-amine (CAS No. 27408-35-1): Properties, Applications, and Market Insights

2-Ethylbenzofuran-6-amine (CAS No. 27408-35-1) is a specialized organic compound belonging to the benzofuran derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel heterocyclic compounds in various scientific fields.

The molecular structure of 2-Ethylbenzofuran-6-amine features a benzofuran core with an ethyl substituent at the 2-position and an amino group at the 6-position. This specific arrangement contributes to its distinct chemical reactivity and physical characteristics. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and functional materials.

One of the most frequently asked questions about 2-Ethylbenzofuran-6-amine relates to its synthesis methods. The compound can be prepared through various synthetic routes, including palladium-catalyzed coupling reactions or reduction of corresponding nitro compounds. Current research trends focus on developing more efficient and environmentally friendly synthesis protocols, aligning with the global push toward green chemistry principles.

In the pharmaceutical sector, 2-Ethylbenzofuran-6-amine derivatives have shown promise in several therapeutic areas. While not a drug itself, this compound serves as a valuable precursor in medicinal chemistry. Its structural features make it particularly interesting for designing molecules that might interact with biological targets, though any potential medical applications would require extensive research and clinical trials.

The material science field has also shown growing interest in benzofuran-based compounds like 2-Ethylbenzofuran-6-amine. These molecules are being investigated for their potential in creating advanced polymers, organic semiconductors, and other functional materials. The compound's electronic properties and ability to form stable crystalline structures make it a candidate for various technological applications.

Market analysis indicates steady growth in demand for specialized benzofuran derivatives, including 2-Ethylbenzofuran-6-amine. The compound is primarily supplied by chemical manufacturers specializing in fine chemicals and building blocks for research purposes. Current pricing trends reflect its status as a relatively niche but important material in organic synthesis.

Handling and storage of 2-Ethylbenzofuran-6-amine require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

Analytical characterization of 2-Ethylbenzofuran-6-amine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's purity and identity, especially when used as a starting material in sensitive chemical reactions.

The future outlook for 2-Ethylbenzofuran-6-amine appears promising, with potential applications continuing to emerge across multiple scientific disciplines. As research into heterocyclic chemistry advances, this compound and its derivatives are likely to find new roles in both academic and industrial settings.

For researchers interested in working with 2-Ethylbenzofuran-6-amine, several commercial suppliers offer this compound in various quantities and purity grades. It's important to source materials from reputable providers who can supply comprehensive analytical data and proper documentation.

Recent publications have explored novel synthetic applications of 2-Ethylbenzofuran-6-amine, particularly in the context of developing new catalytic systems and environmentally benign reaction conditions. These studies contribute to the growing body of knowledge about this interesting compound and its chemical behavior.

In conclusion, 2-Ethylbenzofuran-6-amine (CAS No. 27408-35-1) represents an important member of the benzofuran family with diverse potential applications. Its unique structural features and chemical properties continue to attract attention from researchers across multiple disciplines, making it a compound worth watching in the coming years.